Cas no 13547-68-7 (2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI))

• Product Name: 2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI)
• CAS No: 13547-68-7
• MF: C₁₃H₂₄O
• MW: 196.329064369202
• CID: 227937
• PubChem ID: 277451
• Update Time: 2025-04-19

2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneethanol,1,2b,3,4,4a,5,6,7,8,8ab-decahydro-4aa-methyl- (7CI,8CI)
• 2-(4a-methyl-2,3,4,5,6,7,8,8a-octahydro-1H-naphthalen-2-yl)ethanol
• 2-(4a-methyldecahydronaphthalen-2-yl)ethanol
• AC1L5LY9
• AC1Q7CL0
• AG-J-43979
• AR-1C7507
• CTK4B9833
• NSC126329
• NSC-126329
• DTXSID90298813
• 13547-68-7

• Inchi： 1S/C13H24O/c1-13-7-3-2-4-12(13)10-11(5-8-13)6-9-14/h11-12,14H,2-10H2,1H3
• InChI Key： RUZFROBNEPDBDP-UHFFFAOYSA-N
• SMILES： OCCC1CCC2(C)CCCCC2C1

Computed Properties

• Exact Mass: 196.18282
• Monoisotopic Mass: 196.182715
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.4

Experimental Properties

• Density: 0.942
• Boiling Point: 281.1°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.484
• PSA: 20.23
• LogP: 3.36540